Cas no 36824-73-4 (Piperazine,1-(phenylmethyl)-4-[3-(trifluoromethyl)phenyl]-)

• Product Name: Piperazine,1-(phenylmethyl)-4-[3-(trifluoromethyl)phenyl]-
• CAS No: 36824-73-4
• MF: C₁₈H₁₉F₃N₂
• MW: 320.352074861526
• CID: 304559
• PubChem ID: 791313
• Update Time: 2025-04-19

Piperazine,1-(phenylmethyl)-4-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(phenylmethyl)-4-[3-(trifluoromethyl)phenyl]-
• 3-(4-BENZYLPIPERAZIN-1-YL)TRIFLUOROMETHYLBENZENE
• AC1LG9WG
• AG-F-28691
• Ambcb5258331
• CTK4H7203
• MolPort-002-112-367
• SureCN6864697
• DTXSID20355089
• AB00077085-01
• MUULAWDTOQZBBQ-UHFFFAOYSA-N
• 36824-73-4
• 1-benzyl-4-[3-(trifluoromethyl)phenyl]piperazine
• SCHEMBL6864697
• AKOS027555915

• Inchi： 1S/C18H19F3N2/c19-18(20,21)16-7-4-8-17(13-16)23-11-9-22(10-12-23)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2
• InChI Key： MUULAWDTOQZBBQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)N1CCN(CC2C=CC=CC=2)CC1)(F)F

Computed Properties

• Exact Mass: 320.15017
• Monoisotopic Mass: 320.15003310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48